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Bexarotene-13C4 Bexarotene-13C4
Brand Name: Vulcanchem
CAS No.: 1185030-01-6
VCID: VC0020488
InChI: InChI=1S/C24H28O2/c1-15-13-20-21(24(5,6)12-11-23(20,3)4)14-19(15)16(2)17-7-9-18(10-8-17)22(25)26/h7-10,13-14H,2,11-12H2,1,3-6H3,(H,25,26)/i3+1,4+1,5+1,6+1
SMILES: CC1=CC2=C(C=C1C(=C)C3=CC=C(C=C3)C(=O)O)C(CCC2(C)C)(C)C
Molecular Formula: C24H28O2
Molecular Weight: 352.455

Bexarotene-13C4

CAS No.: 1185030-01-6

Reference Standards

VCID: VC0020488

Molecular Formula: C24H28O2

Molecular Weight: 352.455

Bexarotene-13C4 - 1185030-01-6

CAS No. 1185030-01-6
Product Name Bexarotene-13C4
Molecular Formula C24H28O2
Molecular Weight 352.455
IUPAC Name 4-[1-[3-methyl-5,5,8,8-tetra((113C)methyl)-6,7-dihydronaphthalen-2-yl]ethenyl]benzoic acid
Standard InChI InChI=1S/C24H28O2/c1-15-13-20-21(24(5,6)12-11-23(20,3)4)14-19(15)16(2)17-7-9-18(10-8-17)22(25)26/h7-10,13-14H,2,11-12H2,1,3-6H3,(H,25,26)/i3+1,4+1,5+1,6+1
Standard InChIKey NAVMQTYZDKMPEU-PQVJJBODSA-N
SMILES CC1=CC2=C(C=C1C(=C)C3=CC=C(C=C3)C(=O)O)C(CCC2(C)C)(C)C
Synonyms 4-[1-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)ethenyl)benzoic Acid-13C4; LG 100069-13C4; LG 1069-13C4; LG 69-13C4; LGD 1069-13C4; RO 26-4455-13C4; SR 11247-13C4; Targret-13C4; Targretin-13C4; Targretyn-13C4; Targrexin-13C4; _x000B_
PubChem Compound 45038331
Last Modified Nov 11 2021
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